Cas no 635316-05-1 ((2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE)

• Product Name: (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE
• CAS No: 635316-05-1
• MF: C₂₉H₃₄O₆S
• MW: 510.641667842865
• CID: 6629535
• PubChem ID: 11352743
• Update Time: 2025-10-14

(2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 635316-05-1
• (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE
• SCHEMBL6101483
• D-Arabinitol, 1,4-dideoxy-1,4-epithio-2,3,5-tris-O-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C29H34O6S/c1-30-24-10-4-21(5-11-24)16-33-19-28-29(35-18-23-8-14-26(32-3)15-9-23)27(20-36-28)34-17-22-6-12-25(31-2)13-7-22/h4-15,27-29H,16-20H2,1-3H3/t27-,28-,29+/m1/s1
• InChI Key： KWLLFYPUPOAQRZ-NLDZOOGBSA-N
• SMILES： S1C[C@H]([C@@H]([C@H]1COCC1C=CC(=CC=1)OC)OCC1C=CC(=CC=1)OC)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 510.20760997g/mol
• Monoisotopic Mass: 510.20760997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 630.5±55.0 °C(Predicted)

Additional information on (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE

Recent Advances in the Study of (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE (CAS: 635316-05-1)

The compound (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE (CAS: 635316-05-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex bioactive molecules. Its tetrahydothiophene core, coupled with multiple methoxybenzyloxy substituents, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel glycosidase inhibitors, which show promise in the treatment of metabolic disorders such as diabetes and lysosomal storage diseases.

In terms of synthetic methodology, significant progress has been made in optimizing the production of 635316-05-1. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved stereoselective synthesis route with a 78% overall yield, representing a substantial improvement over previous methods. This advancement is particularly important given the compound's increasing demand in pharmaceutical research.

Biological evaluations have revealed that derivatives of 635316-05-1 exhibit potent inhibitory activity against α-glucosidase enzymes, with IC50 values in the low micromolar range. Molecular docking studies suggest that the compound's three-dimensional structure allows for optimal interactions with the active site of these enzymes, explaining its high potency. These findings were recently corroborated by X-ray crystallographic analysis published in Nature Chemical Biology.

Beyond its enzymatic inhibition properties, preliminary studies indicate that 635316-05-1 may have applications in cancer therapeutics. Research teams at several major pharmaceutical companies are currently investigating its potential as a scaffold for developing novel kinase inhibitors. Early results suggest that modifications to the tetrahydothiophene core can significantly alter selectivity profiles against various kinase targets.

From a drug delivery perspective, the compound's lipophilic nature presents both opportunities and challenges. Recent pharmacokinetic studies have shown that while it demonstrates good membrane permeability, its metabolic stability requires further optimization. Several research groups are actively working on prodrug strategies to address this limitation while maintaining the compound's biological activity.

Looking forward, the versatility of 635316-05-1 as a chemical building block continues to inspire new research directions. Its application in the development of PROTACs (Proteolysis Targeting Chimeras) represents one particularly promising area of investigation. The compound's ability to serve as a linker between target proteins and E3 ubiquitin ligases could open new avenues in targeted protein degradation therapies.

In conclusion, (2R,3S,4S)-3,4-BIS((4-METHOXYBENZYL)OXY)-2-(((4-METHOXYBENZYL)OXY)METHYL)TETRAHYDROTHIOPHENE (635316-05-1) has emerged as a valuable tool in medicinal chemistry with diverse applications. Continued research into its properties and derivatives will likely yield important contributions to multiple therapeutic areas in the coming years.